Cas no 63450-32-8 (α-hexyl-γ-butyrolactone)
63450-32-8 structure
Product Name:α-hexyl-γ-butyrolactone
CAS No:63450-32-8
MF:C10H18O2
MW:170.248723506927
CID:1658914
PubChem ID:112656
Update Time:2025-04-21
α-hexyl-γ-butyrolactone Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Furanone, 4-hexyldihydro-
- 4-hexyldihydrofuran-2(3H)-one
- 4-hexyloxolan-2-one
- α
- -butyrolactone
- -hexyl-γ
- SCHEMBL664978
- DTXSID90979675
- EINECS 264-169-4
- NS00120310
- 63450-32-8
- 3-HEXYL-GAMMA-BUTYROLACTONE
- α-hexyl-γ-butyrolactone
-
- Inchi: 1S/C10H18O2/c1-2-3-4-5-6-9-7-10(11)12-8-9/h9H,2-8H2,1H3
- InChI Key: BAKYERABTYQIGZ-UHFFFAOYSA-N
- SMILES: O1C(CC(C1)CCCCCC)=O
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
α-hexyl-γ-butyrolactone Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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